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Compound of Interest

Compound Name: 2-Hydroxy Irinotecan-d10

CAS No.: 1346597-30-5

Cat. No.: B584396

Get Quote

Executive Summary & Material Intelligence
2-Hydroxy Irinotecan-d10 is a stable isotope-labeled metabolite of the antineoplastic agent

Irinotecan (CPT-11).[1] While primarily used as an internal standard in mass spectrometry (LC-

MS/MS), it retains the potent cytotoxic, mutagenic, and teratogenic properties of its parent

compound.

The "d10" label (deuteration) does not mitigate toxicity. The biological activity of the

camptothecin scaffold remains intact.[1] Therefore, this substance must be managed under the

strictest protocols for Antineoplastic/Cytotoxic Waste, not general chemical waste.
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Property Specification Operational Implication

Compound Type
Camptothecin Derivative

(Topoisomerase I Inhibitor)

High Potency: Direct DNA

damage mechanism.[1][2]

Isotope Label Deuterium (d10)

High Value: Requires inventory

reconciliation before disposal.

[1]

Physical State
Solid (Lyophilized powder) or

Solution (Methanol/DMSO)

Inhalation Risk: Aerosolization

of powder is the primary

exposure vector.[1]

RCRA Status
Hazardous Waste

(Pharmaceutical)

Incineration Required: Landfill

disposal is strictly prohibited.[1]

Solubility Soluble in DMSO, Methanol

Liquid Waste: Do not pour

down drains.[1] Segregate

organic solvents.[1]

Core Directive: The "Bulk" vs. "Trace" Distinction
Effective disposal relies on correctly categorizing the waste stream.[1] In a laboratory setting

handling reference standards, you will encounter two distinct scenarios.

Trace Waste (RCRA Empty): Vials containing <3% of original capacity (residue only).[1]

Bulk Waste (Hazardous): Expired stock solutions, failed experiments, spill cleanup materials,

or vials containing >3% volume.

Field Insight: Because 2-Hydroxy Irinotecan-d10 is a high-potency reference standard,

default to "Bulk Waste" protocols for any non-empty container to ensure maximum safety and

compliance.

Step-by-Step Disposal Protocol
Phase 1: Personal Protective Equipment (PPE)
Before handling waste containers, don the following:
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Double Nitrile Gloves: Outer glove extended over cuff.[1]

Chemotherapy-Rated Gown: Polyethylene-coated, closed front.[1]

Respiratory Protection: N95 minimum; P100 or PAPR recommended if handling open

powder.[1]

Eye Protection: Chemical splash goggles (safety glasses are insufficient for liquid handling).

[1]

Phase 2: Waste Segregation & Packaging[1]
Scenario A: Expired/Unused Stock (Bulk Waste)[1]

Container: Use a Black RCRA Hazardous Waste Container.

Labeling: Must be labeled "Hazardous Waste - Cytotoxic/Antineoplastic."[1]

Action:

Keep the substance in its original primary vial.[1]

Place the primary vial into a clear, sealable secondary bag (e.g., Ziploc) to contain

potential breakage.[1]

Deposit directly into the Black Bin.[1]

Scenario B: HPLC Effluent (Liquid Waste)
Context: LC-MS/MS analysis generates liquid waste containing trace d10 standard.

Container: Dedicated satellite accumulation carboy labeled "Cytotoxic Liquid Waste."[1]

Action:

Do not mix with general organic solvent waste.[1]

Ensure the carboy is stored in secondary containment (tray).

When full, cap tightly and transfer to the Black Bin incineration stream.[1]
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Scenario C: Empty Vials (Trace Waste)
Definition: The vial has been drawn down via syringe/pipette and is visually empty.[1]

Container:Yellow Trace Chemotherapy Waste Container.[1]

Action:

Do not rinse the vial (rinsing creates more hazardous liquid waste).[1]

Discard needles/syringes as one unit into the Yellow Sharps Container.

Discard the vial into the Yellow Bin.

Phase 3: Final Destruction[1]
Method: High-Temperature Incineration.[1]

Requirement: The facility receiving the waste must be permitted to handle cytotoxic

pharmaceuticals.[1]

Prohibition: Never autoclave cytotoxic waste (this can volatilize the compounds) and never

discharge to sewer.[1]

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logic flow for determining the correct waste stream for 2-
Hydroxy Irinotecan-d10.
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Waste Generated:
2-Hydroxy Irinotecan-d10

Is the waste Liquid or Solid?

Spill Cleanup Material

Accidental Release

Liquid Source?

Liquid

Is the container 'RCRA Empty'?
(<3% remaining)

Solid/Vial

HPLC/LC-MS Effluent

Dilute

Expired/Unused Stock

Concentrated

TRACE WASTE STREAM
(Yellow Bin)

Incineration (Waste-to-Energy)

Yes (Empty)

BULK HAZARDOUS STREAM
(Black Bin)

High-Temp Incineration

No (Residue >3%)

Segregated Carboy

Click to download full resolution via product page
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Figure 1: Decision logic for segregating 2-Hydroxy Irinotecan-d10 waste streams based on

physical state and volume.

Emergency Response: Spill Containment
If a vial of 2-Hydroxy Irinotecan-d10 breaks:

Evacuate & Isolate: Clear the immediate area.[1][3] Post "Do Not Enter" signage.[1]

PPE Upgrade: Wear double gloves, gown, shoe covers, and a full-face respirator if powder is

aerosolized.[1]

Containment:

Powder: Cover with a damp absorbent pad (do not sweep, which creates dust).[1]

Liquid: Cover with a spill pillow or absorbent mats.[1]

Deactivation: Clean the area with a 5.25% Sodium Hypochlorite (Bleach) solution, followed

by a Sodium Thiosulfate rinse to neutralize the bleach.[1]

Note: Bleach oxidizes the camptothecin ring structure, aiding in deactivation [1].[1]

Disposal: All cleanup materials (pads, gloves, broken glass) are Bulk Hazardous Waste

(Black Bin).

Regulatory Framework & Compliance
This protocol is grounded in the following regulatory standards:

NIOSH (USA): Irinotecan is listed on the NIOSH List of Antineoplastic and Other Hazardous

Drugs in Healthcare Settings (Table 1).[1] Handlers must follow USP <800> guidelines for

containment [2].

EPA (USA): While not explicitly P-listed, Irinotecan waste is regulated under RCRA

(Resource Conservation and Recovery Act) as hazardous pharmaceutical waste due to its

toxicity profile.[1] The "Sewer Ban" (40 CFR Part 266 Subpart P) strictly prohibits pouring

these pharmaceuticals down the drain [3].[1]
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OSHA (USA): Employers must have a Hazard Communication Standard (HCS) program that

includes labeling and SDS availability for this compound [4].[1]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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